Cas no 2137855-53-7 (6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2137855-53-7
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 6244192
• PubChem ID: 165748641
• Update Time: 2025-09-26

6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2137855-53-7
• EN300-1129227

• Inchi： 1S/C12H14FNO3/c1-2-10-8(12(15)16)4-6-3-7(14)5-9(13)11(6)17-10/h3,5,8,10H,2,4,14H2,1H3,(H,15,16)
• InChI Key： MMIXNHJTZDBJRU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OC(CC)C(C(=O)O)C2)N

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137855-53-7)

The compound 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137855-53-7) is a fluorinated benzopyran derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluoro and amino functional groups, make it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways. Researchers are increasingly interested in this molecule due to its potential applications in designing novel therapeutics for conditions like chronic pain, neurodegenerative diseases, and metabolic disorders.

In recent years, the demand for fluorinated compounds like 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the fluoro group in the benzopyran scaffold improves membrane permeability, a critical factor in central nervous system (CNS) drug delivery. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Additionally, the carboxylic acid moiety offers versatility for further derivatization, enabling the creation of prodrugs or conjugates for targeted therapy.

The synthesis of 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic transformations, often starting from fluorinated precursors. Key challenges include regioselective fluorination and maintaining the integrity of the amino group during reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times. These innovations address the growing need for sustainable and efficient synthetic methodologies, a hot topic in green chemistry circles.

From a therapeutic perspective, the benzopyran core of this compound is structurally analogous to several FDA-approved drugs, underscoring its pharmacological relevance. Computational studies suggest that 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid may interact with GABA receptors or cyclooxygenase enzymes, making it a subject of interest for neuropharmacology and anti-inflammatory research. Such findings resonate with the increasing public focus on mental health and non-opioid pain management solutions, frequently searched topics in medical forums.

Analytical characterization of CAS No. 2137855-53-7 typically employs HPLC, LC-MS, and NMR spectroscopy to confirm purity and structural integrity. These techniques are critical for quality control in drug development pipelines, especially as regulatory agencies emphasize stringent impurity profiling. The compound’s stability under various pH and temperature conditions has also been investigated, data highly valued by formulation scientists working on oral or injectable dosage forms.

Beyond pharmaceuticals, 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has attracted attention in material science. Its conjugated π-system and hydrogen-bonding capabilities make it a potential building block for organic semiconductors or supramolecular assemblies. This dual applicability in life sciences and advanced materials aligns with the interdisciplinary approach dominating modern scientific inquiries, frequently reflected in cross-disciplinary search queries.

Ongoing research explores structure-activity relationships (SAR) of derivatives based on this scaffold. Modifications at the ethyl or amino positions could fine-tune selectivity toward biological targets—a strategy central to current drug discovery paradigms. Such studies often leverage AI-driven molecular docking, a technique widely discussed in both academic publications and industry whitepapers, reflecting its prominence in search engine analytics.

In conclusion, 6-amino-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid represents a versatile chemical entity with multifaceted applications. Its development trajectory exemplifies the convergence of synthetic chemistry, computational modeling, and translational research—topics consistently ranking high in scientific search trends. As investigation continues, this compound may well emerge as a cornerstone for next-generation therapeutic agents and functional materials.